Cas no 700844-09-3 (7-Chlorothieno[3,2-b]pyridine-6-carbonitrile)

• Product Name: 7-Chlorothieno[3,2-b]pyridine-6-carbonitrile
• CAS No: 700844-09-3
• MF: C₈H₃ClN₂S
• MW: 194.640818834305
• MDL: MFCD08234992
• CID: 557181
• PubChem ID: 11816401
• Update Time: 2025-05-24

7-Chlorothieno[3,2-b]pyridine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Chlorothieno[3,2-b]pyridine-6-carbonitrile
• Thieno[3,2-b]pyridine-6-carbonitrile,7-chloro-
• Thieno[3,2-b]pyridine-6-carbonitrile, 7-chloro-
• PQNQDMVDUXLEQW-UHFFFAOYSA-N
• BCP24861
• SC1361
• FCH858821
• RP03986
• VP13117
• TRA0043065
• PB29485
• SY021433
• AX8110528
• AB0026333
• W7972
• ST24029935
• 7-chlorothieno[3.2-b]pyridine-6-carbonit
• FT-0685598
• DTXSID10473504
• 7-Chloro-thieno[3,2-b]pyridine-6-carbonitrile
• CS-W003477
• CS-11449
• AKOS006284025
• SCHEMBL3355756
• 7-chlorothieno[3.2-b]pyridine-6-carbonitrile
• 2-((Allyl(methyl)amino)methyl)-3,4-dihydronaphthalen-1(2H)-one hydrochloride
• 7-Chlorothieno[3 pound not2-b]pyridine-6-carbonitrile
• 700844-09-3
• J-519231
• MFCD08234992

• MDL： MFCD08234992
• Inchi： 1S/C8H3ClN2S/c9-7-5(3-10)4-11-6-1-2-12-8(6)7/h1-2,4H
• InChI Key： PQNQDMVDUXLEQW-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=NC2C=CSC=21

Computed Properties

• Exact Mass: 193.97100
• Monoisotopic Mass: 193.9705470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: 2.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.51
• Melting Point: No data available
• Boiling Point: 354.2±37.0℃ at 760 mmHg
• Flash Point: 168.0±26.5 °C
• Refractive Index: 1.7
• PSA: 64.92000
• LogP: 2.82138

7-Chlorothieno[3,2-b]pyridine-6-carbonitrile Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8 °C

Additional information on 7-Chlorothieno[3,2-b]pyridine-6-carbonitrile

Comprehensive Overview of 7-Chlorothieno[3,2-b]pyridine-6-carbonitrile (CAS No. 700844-09-3)

7-Chlorothieno[3,2-b]pyridine-6-carbonitrile (CAS No. 700844-09-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thienopyridine family, which is known for its diverse biological activities. The presence of a chloro substituent at the 7-position and a cyano group at the 6-position enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for 7-Chlorothieno[3,2-b]pyridine-6-carbonitrile has surged, driven by its applications in medicinal chemistry and material science. A growing number of studies highlight its role as a building block for small molecule therapeutics, especially in targeting cancer and inflammatory diseases. The compound's ability to modulate key enzymatic pathways has positioned it as a promising candidate for high-throughput screening in drug development. Additionally, its electron-deficient nature makes it suitable for designing organic semiconductors, aligning with the global push for sustainable technologies.

The synthesis of 7-Chlorothieno[3,2-b]pyridine-6-carbonitrile typically involves multi-step reactions, including cyclization and functional group interconversion. Optimizing these processes is a hot topic in green chemistry, as researchers aim to reduce waste and improve yield. Questions like "How to synthesize 7-Chlorothieno[3,2-b]pyridine-6-carbonitrile efficiently?" or "What are the latest advancements in thienopyridine derivatives?" are frequently searched in academic and industrial circles. These queries reflect the compound's relevance in cutting-edge research.

From a commercial perspective, CAS No. 700844-09-3 is supplied by several specialty chemical manufacturers, with purity levels ranging from 95% to 99%. Quality control is critical, as impurities can affect downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its structural integrity. The compound's stability under various storage conditions is another area of interest, particularly for long-term research projects.

Looking ahead, the versatility of 7-Chlorothieno[3,2-b]pyridine-6-carbonitrile ensures its continued prominence in scientific literature. Its integration into combinatorial chemistry libraries and structure-activity relationship (SAR) studies underscores its potential to unlock novel therapeutic avenues. As the scientific community delves deeper into precision medicine and molecular design, this compound is poised to play a pivotal role in shaping future innovations.